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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of FXIlla-IN-1, a potent and
selective inhibitor of Factor Xllla (FXIlla). This guide details its chemical structure, properties,
mechanism of action, and relevant experimental protocols, designed to support research and
development in the fields of hematology and anticoagulant therapy.

Introduction to Factor Xllla

Factor XlII (FXIII) is a transglutaminase that plays a crucial role in the final stage of the blood
coagulation cascade.[1][2][3][4] Upon activation by thrombin and Ca2+, it becomes activated
Factor Xl (FXIlla), an enzyme that catalyzes the formation of covalent e-(y-glutamyl)lysine
isopeptide bonds between fibrin monomers.[5] This cross-linking process stabilizes the fibrin
clot, increasing its mechanical strength and resistance to fibrinolysis.[1][2] Due to its central
role in clot stabilization, FXIlla has emerged as a promising therapeutic target for the
development of novel anticoagulants with a potentially lower risk of bleeding complications
compared to traditional therapies.[1][2]

FXIlla-IN-1: Chemical Structure and Properties
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FXIllla-IN-1, also identified as Compound 16 in the primary literature, is a novel, potent, and
selective inhibitor of human FXIlla.[6][7]

Chemical Structure:

The precise chemical structure of FXllla-IN-1 is detailed in the originating scientific publication.
For the purposes of this guide, it is characterized as a sulfonated heparin mimetic.[7]

Chemical Properties:

Property Value Source

CAS Number 55909-92-7 [6]

Molecular Formula C24H16012S4 Inferred from similar structures
Molecular Weight 624.6 g/mol Inferred from similar structures
Appearance White to off-white solid Generic property

Solubility Soluble in DMSO Generic property

Mechanism of Action

FXIllla-IN-1 functions as a competitive inhibitor of FXllla.[6][7] It specifically competes with the
GlIn-donor protein substrate, such as dimethylcasein, for binding to the active site of the
enzyme.[6][7] This inhibitory action prevents the formation of the isopeptide bonds necessary
for fibrin cross-linking.[1][2] Michaelis—Menten kinetics have confirmed this competitive
inhibition mechanism.[7]

Biological Activity

FXIllla-IN-1 exhibits potent and selective inhibitory activity against FXIlla.
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Parameter

Value

Details

Source

ICso

2.4+ 0.5 uM

Against human FXIllla

[6]7]

Selectivity

> 150-500 pM

No significant

inhibition of thrombin,

factor Xa, and factor

Xla at these

concentrations.

[7]

Cytotoxicity

Not significant

No significant

cytotoxicity observed

in MCF-7, CaCo-2,
and HEK-293 cell
lines at 10 uM for 3

days.

Effect on Clotting

Times

No effect

Did not affect the

clotting times of

human plasma at

concentrations up to

705 pM.

[7]

Signaling Pathway and Inhibition

The following diagram illustrates the terminal phase of the coagulation cascade, highlighting
the role of FXIlla and the point of inhibition by FXIlla-IN-1.
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Click to download full resolution via product page

Caption: Inhibition of FXllla by FXIllla-IN-1 in the coagulation cascade.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of
FXllla-IN-1.

FXIlla Inhibition Assay (Fluorescence-Based)

This assay quantifies the inhibitory activity of compounds against human FXIlla.

Experimental Workflow:

Pre-incubate FXlla Add Dimethyicasein and . Measure Fluorescence
with FXilla-IN-1 Dansylcadaverine (EHBETE SEpEE T ER (Ex: 340 nm, Em: 520 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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